Cas no 1242898-92-5 (8-Chloro-2-pyrrolidin-1-ylquinoline-4-carboxylic acid)

• Product Name: 8-Chloro-2-pyrrolidin-1-ylquinoline-4-carboxylic acid
• CAS No: 1242898-92-5
• MF: C₁₄H₁₃ClN₂O₂
• MW: 276.718222379684
• CID: 4690722
• Update Time: 2025-07-19

8-Chloro-2-pyrrolidin-1-ylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-chloro-2-pyrrolidin-1-ylquinoline-4-carboxylic acid
• 4-quinolinecarboxylic acid, 8-chloro-2-(1-pyrrolidinyl)-
• 8-Chloro-2-pyrrolidin-1-ylquinoline-4-carboxylic acid

• Inchi： 1S/C14H13ClN2O2/c15-11-5-3-4-9-10(14(18)19)8-12(16-13(9)11)17-6-1-2-7-17/h3-5,8H,1-2,6-7H2,(H,18,19)
• InChI Key： LLMDDSFMKDPGJQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1N=C(C=C2C(=O)O)N1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 346
• Topological Polar Surface Area: 53.4

Additional information on 8-Chloro-2-pyrrolidin-1-ylquinoline-4-carboxylic acid

Comprehensive Overview of 8-Chloro-2-pyrrolidin-1-ylquinoline-4-carboxylic acid (CAS No. 1242898-92-5)

8-Chloro-2-pyrrolidin-1-ylquinoline-4-carboxylic acid (CAS No. 1242898-92-5) is a specialized quinoline derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its chloro-substituted quinoline core and pyrrolidine moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly exploring its utility in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

The growing interest in 8-Chloro-2-pyrrolidin-1-ylquinoline-4-carboxylic acid is reflected in its frequent appearance in scientific literature and patent filings. Its CAS number 1242898-92-5 is often searched in databases like SciFinder and Reaxys, highlighting its relevance in modern chemistry. One of the key reasons for its popularity is its role as a building block for small molecule inhibitors, a hot topic in the era of precision medicine. With the rise of AI-driven drug design, compounds like this are being computationally screened for their binding affinities, making them a focal point for both academic and industrial research.

From a synthetic perspective, the quinoline-4-carboxylic acid scaffold is highly modifiable, allowing for the introduction of various functional groups to enhance pharmacokinetic properties. This adaptability aligns with current trends in structure-activity relationship (SAR) studies, where minor structural changes can lead to significant improvements in drug efficacy. The pyrrolidine ring in this compound further contributes to its bioavailability, a critical factor in oral drug development—a subject frequently queried in search engines by medicinal chemists.

Another area where CAS 1242898-92-5 is gaining traction is in the development of fluorescence probes. The quinoline core is known for its photophysical properties, making derivatives like this compound valuable tools in biochemical assays and diagnostic imaging. Searches for "quinoline-based fluorescent tags" have surged in recent years, reflecting the demand for novel imaging agents in both research and clinical settings.

In conclusion, 8-Chloro-2-pyrrolidin-1-ylquinoline-4-carboxylic acid (CAS No. 1242898-92-5) represents a multifaceted compound with broad applications in drug discovery and biochemical tools. Its structural features and adaptability make it a subject of ongoing investigation, particularly in the context of targeted therapies and diagnostic technologies. As research continues to evolve, this compound is poised to remain a key player in the advancement of life sciences.